Rhenium;heptabromide

• CAS No.: 30937-53-2
• Molecular Formula: Br7Re-7
• Molecular Weight: 745.5 g/mol
• IUPAC Name: rhenium;heptabromide
• InChI: InChI=1S/7BrH.Re/h7*1H;/p-7
• InChI Key: SYTSOTJUUOILJE-UHFFFAOYSA-G
• SMILES: [Br-].[Br-].[Br-].[Br-].[Br-].[Br-].[Br-].[Re]

Description

Rhenium heptabromide (ReBr₇) is a hypothetical or poorly characterized rhenium bromide compound. Rhenium typically exhibits oxidation states ranging from -I to +7, with +3, +4, and +7 being most prevalent in its halides . This suggests that ReBr₇ may be thermodynamically unstable or require extreme synthetic conditions.

Comparison with Similar Compounds

Rhenium Bromides

Rhenium forms several bromides, primarily in lower oxidation states:

• ReBr₃ (Rhenium(III) Bromide) : A dark solid with a layered structure, ReBr₃ is synthesized via direct reaction of rhenium metal with bromine at elevated temperatures. It is hygroscopic and decomposes in water.
• ReBr₅ (Rhenium(V) Bromide) : A less stable compound, ReBr₅ is typically stabilized in coordinating solvents or as part of complex ions.

Compound	Oxidation State	Stability	Structure	Applications
ReBr₃	+3	Moderate	Layered lattice	Catalyst precursor
ReBr₅	+5	Low	Molecular complex	Research use only
ReBr₇	+7 (hypothetical)	Not observed	Unknown	N/A

The absence of ReBr₇ in studies contrasts with rhenium’s stable +7 oxidation state in oxides (e.g., Re₂O₇) and oxyhalides (e.g., ReO₃Cl). This discrepancy may arise from bromine’s lower electronegativity compared to oxygen, which destabilizes high oxidation states in bromides .

Comparison with Other Metal Heptabromides

Heptabromides are rare, but polybromide ions (e.g., Br₇⁻) are observed in concentrated bromine solutions. notes challenges in distinguishing penta- (Br₅⁻) and heptabromide (Br₇⁻) species via Raman spectroscopy due to overlapping signals . For example, in the Br₂-HBr-H₂O system, equilibria between Br₃⁻, Br₅⁻, and Br₇⁻ complicate speciation analysis . While bromine-rich systems form these polybromides, analogous rhenium heptabromides remain unverified.

Structural and Thermodynamic Considerations

The instability of ReBr₇ may stem from:

Steric Strain : Seven bromine atoms around a single Re atom would create significant steric hindrance.

Redox Instability : Bromine’s reducing nature may drive Re⁷⁺ to lower oxidation states.

Competing Reactions : Rhenium’s affinity for oxygen could favor oxide or oxybromide formation over pure bromides.

By comparison, dirhenium compounds like dichlorotetra-μ-isobutyratodirhenium(III) (Re₁) exhibit quadruple Re-Re bonds, enhancing stability in cluster configurations . Such structural motifs are absent in hypothetical ReBr₇.